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Compound of Interest

Compound Name: Flonicamid

Cat. No.: B1672840

Assessing the Impact of Flonicamid on Non-
Target Organisms: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the insecticide Flonicamid with other
alternatives, focusing on its impact on non-target organisms and beneficial insects. The
information presented is curated from a range of experimental studies to assist in evaluating its
environmental safety profile.

Executive Summary

Flonicamid, a pyridinecarboxamide insecticide, functions as a selective aphicide with a unique
mode of action, primarily by inhibiting the feeding behavior of sucking insects. While
demonstrating high efficacy against target pests, its impact on non-target organisms is a critical
aspect of its overall environmental risk assessment. This guide synthesizes available data on
the lethal and sublethal effects of Flonicamid on a variety of non-target species and compares
its toxicity profile with that of other commonly used insecticides, including neonicotinoids,
sulfoximines (sulfoxaflor), and butenolides (flupyradifurone).

Comparative Toxicity to Non-Target Organisms

The following tables summarize the acute and chronic toxicity of Flonicamid and its
alternatives to a range of non-target organisms.
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Table 1: Acute Toxicity to Beneficial Insects (LD50/LC50)
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BENCHE

Insecticid . Life Exposure Toxicity . Referenc
Species Unit

e Stage Route Value e(s)
Apis

) ) mellifera

Flonicamid Adult Oral >100 U g/bee [1]
(Honey
Bee)

Apis

mellifera
Adult Contact >100 U g/bee [1]

(Honey

Bee)

Bombus

terrestris
Adult Oral - - -

(Bumblebe

e)

Chrysoperl

ysop Residual ]
a carnea Larva Not Toxic - [2]
] Contact
(Lacewing)
Adalia Residual
) Larva & No Lethal

bipunctata Contact & - [2]
Adult ) Effects

(Ladybug) Ingestion
Apis
mellifera 0.05 -

Sulfoxaflor Adult Oral M g/bee
(Honey 0.146
Bee)

Bombus

impatiens
Adult Oral 0.0194 U g/bee

(Bumblebe

e)

Osmia More

bicornis sensitive
Adult Oral -

(Mason than A.

Bee) mellifera
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Chrysoperl ) )
Residual Slightly
a carnea Adult ] -
) Contact Toxic
(Lacewing)
Apis
Flupyradifu = mellifera
Nurse Bee Oral 3.368 1 g/bee
rone (Honey
Bee)
Apis
mellifera
Larva Oral 17.72 U g/larva
(Honey
Bee)
Bombus
impatiens
Adult Oral >1.7 1 g/bee
(Bumblebe
e)
Apis
Imidaclopri  mellifera
Adult Oral 0.024-0.05 ug/bee
d (Honey
Bee)
Eisenia
fetida Contact
Adult 1.50 mg/L
(Earthwor (48h)
m)
Apis
Thiametho mellifera 0.021-
Adult Oral U g/bee
xam (Honey 0.024
Bee)
Bombus
impatiens
Adult Oral 0.0012 U g/bee
(Bumblebe
e)
Acetamipri  Apis Adult Oral 8.09-14.5 1 g/bee
d mellifera
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(Honey
Bee)

Table 2: Sublethal Effects on Beneficial Insects
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Insecticide Species Effect Observation Reference(s)
Significant
) B Reduced decrease in
) ) Aphis gossypii ) )
Flonicamid ] Longevity & lifespan and
(Cotton Aphid) ] )
Fecundity reproductive
output.
o ] Reduced Decreased adult
Bemisia tabaci . & if g
ongevi ifespan and e
(Whitefly) J -y g _ %
Fecundity production.
Reduced ability
Apis mellifera Impaired Homing  of foragers to
Sulfoxaflor -
(Honey Bee) Ability return to the
hive.
Decreased
Bombus worker
] Reduced Colony ]
terrestris production and
Development i
(Bumblebee) reproductive
output.
) Decreased adult
Binodoxys )
i Reduced longevity,
_ communis . N
Flupyradifurone o Survival & parasitism rate,
(Parasitoid )
Reproduction and emergence
Wasp)
rate.
Prolonged pre-
adult
Delayed
) - development and
Aphis gossypii Development &
) decreased
(Cotton Aphid) Reduced ]
) reproductive rate
Fecundity

in the F1

generation.

Table 3: Toxicity to Soil Organisms
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Insecticid ] Test ] Toxicity ) Referenc
Species . Endpoint Unit
e Duration Value e(s)
Folsomia )
) ) ) Reproducti ]
Flonicamid  candida 28 days 5.20 mg/kg soll
] ] on (EC50)
(Springtail)
Folsomia
) Survival )
candida 28 days >5.20 mg/kg soll
_ _ (LC50)
(Springtail)
Eisenia
fetida Acute mg/kg dry
14 days >1000 i
(Earthwor (LC50) Soil
m)
S Folsomia )
Clothianidi ] Reproducti ]
candida 28 days 0.19 mg/kg soll
n ] ] on (EC50)
(Springtail)
) Folsomia ]
Thiametho ) Reproducti )
candida 28 days 0.38 mg/kg soll
xam ] ) on (EC50)
(Springtail)
) Folsomia )
Flupyradifu ) Reproducti ]
candida 28 days 0.73 mg/kg soll
rone ] ] on (EC50)
(Springtail)
Eisenia
Imidaclopri  fetida Acute
14 days 2.12 mg/kg DW
d (Earthwor (LC50)
m)

Table 4: Toxicity to Aquatic Invertebrates
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Insecticid ] Test ] Toxicity ) Referenc
Species . Endpoint Unit
e Duration Value e(s)
) ) Daphnia Acute
Flonicamid 48 hours >100 mg/L
magna (EC50)
Daphnia Reproducti
21 days >0.0131 mg/L
magna on (NOEC)
Imidaclopri  Daphnia Acute
48 hours 85 mg/L
d magna (EC50)
Chironomu Emergence
o 28 days 0.001 mg/L
S riparius (NOECQC)
Daphnia Acute
Sulfoxaflor 48 hours 137 mg/L
magna (EC50)
Flupyradifu ~ Daphnia Acute
48 hours >100 mg/L
rone magna (EC50)

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of scientific findings. Below
are summaries of standard protocols used in the cited ecotoxicological studies.

Acute Toxicity Test for Earthworms (OECD 207)

This test evaluates the acute toxicity of a substance to earthworms.
» Test Organism:Eisenia fetida (adults, with clitellum, 2-12 months old, 300-600 mg).

o Test System: Artificial soil composed of quartz sand, sphagnum peat, kaolin clay, and
calcium carbonate.

e Procedure:

o Arange-finding test is conducted to determine the appropriate concentration range.
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For the definitive test, at least five concentrations of the test substance are prepared in a
geometric series. The substance is mixed into the artificial soil.

Ten adult earthworms are introduced into each test vessel containing 7509 of the treated
soil. Four replicates are used for each concentration and the control.

The test vessels are maintained at 20 + 2°C in continuous light for 14 days.

Mortality and sublethal effects (e.g., changes in body weight, behavioral abnormalities) are
assessed at 7 and 14 days.

o Endpoint: The primary endpoint is the LC50 (lethal concentration for 50% of the population)
at 14 days. NOEC (No Observed Effect Concentration) and ECx (Effect Concentration for x%
of the population) for sublethal effects can also be determined.

Daphnia sp. Acute Immobilisation Test (OECD 202)

This test assesses the acute immobilizing effect of a substance on Daphnia.

o Test Organism:Daphnia magna (less than 24 hours old).

o Test System: A static or semi-static system with a defined test medium (e.g., Elendt M7

medium).

e Procedure:

[e]

At least five concentrations of the test substance are prepared in a geometric series.

Young daphnids are exposed to the test concentrations for 48 hours. Typically, four
replicates with five daphnids each are used per concentration and control.

The test is conducted at 20 + 2°C with a 16h light/8h dark photoperiod. The daphnids are
not fed during the test.

Immobilisation (inability to swim within 15 seconds after gentle agitation) is observed at 24
and 48 hours.
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» Endpoint: The primary endpoint is the EC50 (effective concentration for 50% immobilization)
at 48 hours. The NOEC and LOEC (Lowest Observed Effect Concentration) can also be
determined.

Daphnia magna Reproduction Test (OECD 211)

This chronic test evaluates the impact of a substance on the reproductive output of Daphnia
magna.

o Test Organism:Daphnia magna (females, less than 24 hours old).
o Test System: A semi-static or flow-through system with a defined test medium.
e Procedure:

At least five concentrations of the test substance are tested.

(¢]

[¢]

Ten animals per concentration are individually exposed for 21 days.

[¢]

The test medium is renewed regularly (e.g., three times a week) in a semi-static design.

[e]

The number of live offspring produced per parent animal is counted daily. Parental
mortality is also recorded.

e Endpoint: The primary endpoint is the reproductive output (total number of live young per
parent). The ECx for reproduction and the NOEC/LOEC are determined.

Signaling Pathways and Experimental Workflows
Mode of Action of Flonicamid

Flonicamid acts as a chordotonal organ modulator. It is a pro-insecticide that is metabolized
into its active form, 4-trifluoromethylnicotinamide (TFNA-AM). TFNA-AM potently stimulates
chordotonal organs, which are sensory organs in insects responsible for hearing, balance, and
proprioception. This disruption of sensory input leads to a rapid cessation of feeding, ultimately
causing the insect to die from starvation. The precise molecular target is still under
investigation, with evidence suggesting it acts upstream of Transient Receptor Potential
Vanilloid (TRPV) channels, leading to their activation, though it does not directly bind to them.
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Proposed mode of action pathway for Flonicamid.

Experimental Workflow for Assessing Sublethal Effects
on Parasitoids

The following diagram illustrates a typical workflow for evaluating the sublethal effects of an
insecticide on a beneficial parasitoid wasp.
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Workflow for sublethal toxicity testing on parasitoids.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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